Cas no 1311752-71-2 (N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxamide)

• Product Name: N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxamide
• CAS No: 1311752-71-2
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• CID: 6397462
• PubChem ID: 53565789
• Update Time: 2025-10-29

N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxamide
• AKOS032988081
• Z1023403046
• N-(1-cyanobutyl)-3-methylsulfanylimidazo[1,5-a]pyridine-1-carboxamide
• N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxamide
• 1311752-71-2
• EN300-26688681

• Inchi： 1S/C14H16N4OS/c1-3-6-10(9-15)16-13(19)12-11-7-4-5-8-18(11)14(17-12)20-2/h4-5,7-8,10H,3,6H2,1-2H3,(H,16,19)
• InChI Key： LQJKQSMRZAXBMW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(NC(C#N)CCC)=O)=C2C=CC=CN21

Computed Properties

• Exact Mass: 288.10448232g/mol
• Monoisotopic Mass: 288.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxamide

N-(1-Cyanobutyl)-3-(Methylsulfanyl)Imidazo[1,5-a]Pyridine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1311752-71-2, known as N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyanobutyl group, a methylsulfanyl substituent, and an imidazo[1,5-a]pyridine core. These elements collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of imidazo[1,5-a]pyridine derivatives in drug discovery. The imidazo[1,5-a]pyridine ring system is known for its ability to act as a scaffold for various bioactive molecules. In the case of N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxamide, the presence of the cyanobutyl group introduces additional electronic and steric effects, which can enhance the molecule's interaction with biological targets. This makes it a promising candidate for the development of novel therapeutic agents.

The methylsulfanyl substituent attached to the imidazo[1,5-a]pyridine core plays a crucial role in modulating the compound's physicochemical properties. Sulfur-containing groups are often associated with improved solubility and stability, which are essential for drug candidates. Furthermore, the carboxamide functionality at position 1 of the imidazo[1,5-a]pyridine ring contributes to hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological systems.

Recent research has focused on the synthesis and characterization of N-(cyanobutyl) derivatives. These studies have demonstrated that the cyanobutyl group can significantly influence the pharmacokinetic properties of imidazo[1,5-a]pyridine-based compounds. For instance, modifications to the cyanobutyl chain length and substitution patterns have been shown to affect absorption, distribution, metabolism, and excretion (ADME) profiles. This underscores the importance of fine-tuning such substituents to optimize drug-like properties.

In terms of applications, N-(1-cyanobutyl)-3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxamide has shown potential in several areas. Its structural features make it a strong candidate for use in anti-cancer therapies. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Additionally, its ability to inhibit key enzymes involved in tumor progression suggests its potential as a targeted therapy agent.

Beyond medicinal chemistry, this compound has also been explored for its role in materials science. The imidazo[1,5-a]pyridine core is known for its aromaticity and conjugation properties, which make it suitable for applications in organic electronics. The incorporation of the cyanobutyl and methylsulfanyl groups further enhances its electronic properties, making it a candidate for use in organic semiconductors or light-emitting diodes (LEDs).

From a synthetic standpoint, the preparation of N-(cyanobutyl) imidazo[1,5-a]pyridines involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have facilitated more efficient syntheses of such compounds. For example, transition metal-catalyzed coupling reactions have enabled the construction of complex carbon-sulfur bonds with high regioselectivity.

Looking ahead, ongoing research into N-(cyanobutyl)-3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxamide is expected to yield further insights into its therapeutic potential and material applications. Collaborative efforts between chemists and biologists are likely to accelerate its translation into clinical settings or industrial applications.